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Compound of Interest

Compound Name:
1H-Imidazolium, 1-hexyl-3-

methyl-, thiocyanate

CAS No.: 847499-74-5

Cat. No.: B12327834

Get Quote

Executive Summary
1-Hexyl-3-methylimidazolium thiocyanate, abbreviated as [C6mim][SCN] or [Hmim][SCN], is a

room-temperature ionic liquid (RTIL) distinguished by its low viscosity and high thermal stability

relative to halide-based analogues.[1] Its unique physicochemical profile—comprising a

lipophilic hexyl chain and a chaotropic thiocyanate anion—makes it a critical solvent in

pharmaceutical extractions, electrochemical systems, and active pharmaceutical ingredient

(API) liquification.[1]

This guide provides a definitive technical breakdown of its molecular architecture, synthesis

protocols, and structural characterization, designed for researchers in drug development and

chemical engineering.

Part 1: Molecular Architecture & Physicochemical
Profile[1]
Chemical Structure Breakdown
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The compound consists of a bulky, organic cation and a linear, inorganic anion. The asymmetry

of the cation and the charge delocalization of the anion prevent efficient crystal packing,

resulting in a liquid state at room temperature.[1]

Cation: 1-Hexyl-3-methylimidazolium ($[C_{10}H_{19}N_2]^+ $)[1][2]

Core: Imidazolium aromatic ring (5-membered).[1]

Substituents: A methyl group at position N3 and a hexyl (

) chain at position N1.[1] The hexyl chain imparts significant lipophilicity.

Anion: Thiocyanate (

)[1][3]

Nature: Ambidentate pseudohalide, typically coordinating via the sulfur or nitrogen, though

acting as a discrete anion in the IL matrix. It is known for disrupting hydrogen bonding

networks (chaotropic), which lowers the viscosity of the resulting IL.[1]

Molecular Weight Calculation
The precise molecular weight is derived from the sum of atomic masses of the constituent ions.

[1]

Component Formula
Calculation (

)
Subtotal Mass

Cation 167.27

Anion 58.08

Total [C6mim][SCN] 167.27 + 58.08 225.35

Note: Standard atomic weights (IUPAC) used.[1] Values may vary slightly (

) depending on specific isotope tables.

Key Physicochemical Properties
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The following data represents standard values at 298.15 K (25°C) unless otherwise noted.[1]

Property Value / Range Technical Context

Molecular Weight 225.35 g/mol Confirmed via stoichiometry.[1]

Appearance Yellow to Orange Liquid

Color intensity often correlates

with trace impurities (e.g.,

methylimidazole).[1]

Density (

)
~1.04 g/cm³

Lower than [C2mim]

analogues due to the

increased free volume of the

hexyl chain.[1]

Viscosity (

)
~100–150 mPa[1]·s

Significantly lower than

chloride equivalents; SCN

anion reduces internal friction.

Glass Transition (

)
~ -75°C to -80°C

Remains liquid over a wide

range; does not exhibit a sharp

melting point.[1]

Water Solubility Miscible (Eutectic)
Forms a eutectic system with

water; hygroscopic.[1]

Lipophilicity Moderate

The

chain allows solvation of non-

polar organic species better

than [C2mim] salts.[1]

Part 2: Synthesis & Purification Protocol
Synthesis Workflow (Metathesis)
The most robust synthesis method involves a two-step process: quaternization followed by

anion exchange (metathesis).[1]

Reaction 1: Quaternization
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[1]

Reaction 2: Anion Exchange (Metathesis)

[1]

Detailed Experimental Procedure
Step 1: Precursor Synthesis ([C6mim][Br])[1]

Charge: Add 1-methylimidazole (1.0 eq) to a dry round-bottom flask under nitrogen

atmosphere.

Addition: Dropwise add 1-bromohexane (1.1 eq) while stirring. The reaction is exothermic.

Reflux: Heat to 70°C for 24–48 hours to ensure complete quaternization.

Wash: Wash the resulting viscous oil with ethyl acetate (

) to remove unreacted starting materials.[1]

Dry: Remove residual solvent under reduced pressure.

Step 2: Anion Exchange to [SCN]

Dissolution: Dissolve [C6mim][Br] in acetone or a water/acetone mix.[1]

Exchange: Add a stoichiometric excess (1.1 eq) of Potassium Thiocyanate (KSCN). Stir

vigorously at room temperature for 24 hours.

Precipitation: KBr will precipitate out (solubility of KBr in acetone is negligible).[1]

Filtration: Filter the suspension through a Celite pad to remove solid KBr.

Solvent Removal: Evaporate the acetone filtrate.

Purification: Redissolve in dichloromethane (DCM) and wash with small volumes of cold

water to remove excess KSCN.[1] Critical: Do not over-wash, as [C6mim][SCN] is water-

soluble.[1]
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Final Drying: Dry under high vacuum (

) at 60°C for at least 12 hours to remove water and trace solvents.

Visualization of Synthesis Logic

Start: 1-Methylimidazole

+ 1-Bromohexane
(70°C, 24h)

Intermediate:
[C6mim][Br]

Quaternization

+ KSCN
(Acetone, RT)

Filtration of KBrMetathesis Final Product:
[C6mim][SCN]

Purification & Drying

Click to download full resolution via product page

Caption: Logical workflow for the two-step synthesis of [C6mim][SCN] via halide intermediate.

Part 3: Structural Characterization[2]
Nuclear Magnetic Resonance (NMR)
NMR is the gold standard for verifying the structure and purity.[1] The absence of peaks in the

3.0–4.0 ppm range (other than the N-methyl) typically confirms the removal of unreacted

imidazole.[1]

NMR (400 MHz, DMSO-

or

): | Proton Position | Chemical Shift (

, ppm) | Multiplicity | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | | H-2 (Ring) | 9.0 – 9.2 |
Singlet (s) | 1H | Acidic proton between nitrogens.[1] | | H-4, H-5 (Ring) | 7.6 – 7.8 | Multiplet (m)
| 2H | Backbone ring protons.[1] | | N-CH3 | 3.8 – 3.9 | Singlet (s) | 3H | Methyl group on
Nitrogen.[1] | | N-CH2 (Hexyl) | 4.1 – 4.2 | Triplet (t) | 2H |

-methylene of hexyl chain.[1] | | Alkyl Chain | 1.7 – 1.8 | Multiplet (m) | 2H |

-methylene.[1] | | Alkyl Chain | 1.2 – 1.4 | Multiplet (m) | 6H | Bulk methylene chain.[1] | |
Terminal CH3 | 0.8 – 0.9 | Triplet (t) | 3H | End of hexyl chain.[1] | NMR:
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Cation: Distinct signals for the imidazolium ring carbons (~136, 123, 122 ppm) and the

aliphatic chain (14–50 ppm).[1]

Anion: The thiocyanate carbon (

) appears as a distinct signal around 130–133 ppm (often weak due to quaternary nature and
lack of NOE).[1]

Infrared Spectroscopy (FT-IR)
Diagnostic Peak: A strong, sharp stretch at ~2050–2060 cm⁻¹ corresponds to the

stretch of the thiocyanate anion. This confirms the successful anion exchange.

Cation Peaks: C-H stretching (2800–3200 cm⁻¹) and Imidazolium ring skeletal vibrations

(1570, 1160 cm⁻¹).[1]

Structural Connectivity Diagram
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Caption: Connectivity map of [C6mim][SCN] showing the imidazolium core, substituents, and

anionic association.

Part 4: Applications in Pharmaceutical Research[5]
[6]
Solubility Enhancement
[C6mim][SCN] is particularly valuable for solubilizing poorly water-soluble APIs (Class II

compounds).[1] The hexyl chain provides a non-polar domain for lipophilic drugs, while the

ionic core and SCN anion disrupt the crystal lattice of the drug.[1]

Mechanism:[1][3][4] The chaotropic nature of

breaks water structure, facilitating the dissolution of macromolecules or difficult organics.[1]

Liquid-Liquid Extraction
Used in biphasic systems to extract bioactive compounds from aqueous fermentation broths.

Advantage:[1][5] Unlike volatile organic solvents (VOCs), [C6mim][SCN] has negligible vapor

pressure, reducing contamination risks.[1]

Selectivity: The tuneable lipophilicity (via the C6 chain) allows for selective partitioning of

alkaloids and flavonoids.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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